Cas no 4319-68-0 (4'-Deoxyphlorizin)
4'-Deoxyphlorizin structure
Product Name:4'-Deoxyphlorizin
CAS No:4319-68-0
MF:C21H24O9
MW:420.409867286682
CID:928827
PubChem ID:71315503
Update Time:2025-04-19
4'-Deoxyphlorizin Chemical and Physical Properties
Names and Identifiers
-
- 4'-Deoxyphlorizin
- 4´-Deoxyphlorizin
- 4?-Deoxyphlorizin
- PD098329
- 1-(2-hydroxy-6-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-3-(4-hydroxyphenyl)propan-1-one
- 3-(4-hydroxyphenyl)-1-[2-hydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]propan-1-one
- AKOS030242095
- 4319-68-0
- G90935
-
- Inchi: 1S/C21H24O9/c22-10-16-18(26)19(27)20(28)21(30-16)29-15-3-1-2-13(24)17(15)14(25)9-6-11-4-7-12(23)8-5-11/h1-5,7-8,16,18-24,26-28H,6,9-10H2
- InChI Key: KOTXSQPZNZHNFC-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1CO)O)O)O)OC1=CC=CC(=C1C(CCC1C=CC(=CC=1)O)=O)O
Computed Properties
- Exact Mass: 420.14200
- Monoisotopic Mass: 420.14203234g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 157Ų
Experimental Properties
- Melting Point: 134-136°C
- PSA: 156.91000
- LogP: 0.09200
4'-Deoxyphlorizin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S5748-5mg |
4′-Deoxyphlorizin |
4319-68-0 | 99% | 5mg |
¥1204.9 | 2023-09-16 | |
| S e l l e c k ZHONG GUO | S5748-25mg |
4′-Deoxyphlorizin |
4319-68-0 | 99% | 25mg |
¥3661.12 | 2023-09-16 | |
| TRC | D248000-25mg |
4'-Deoxyphlorizin |
4319-68-0 | 25mg |
$ 150.00 | 2023-09-08 | ||
| TRC | D248000-100mg |
4'-Deoxyphlorizin |
4319-68-0 | 100mg |
$ 552.00 | 2023-09-08 | ||
| TRC | D248000-250mg |
4'-Deoxyphlorizin |
4319-68-0 | 250mg |
$ 1162.00 | 2023-09-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D872982-5mg |
4'-Deoxyphlorizin |
4319-68-0 | GR | 5mg |
¥1,738.00 | 2022-01-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1170156-5mg |
4'-Deoxyphlorizin |
4319-68-0 | 98% | 5mg |
¥2085 | 2023-02-16 | |
| TRC | D248000-500mg |
4'-Deoxyphlorizin |
4319-68-0 | 500mg |
$ 60.00 | 2022-04-29 | ||
| TRC | D248000-1g |
4'-Deoxyphlorizin |
4319-68-0 | 1g |
$ 110.00 | 2022-04-29 | ||
| TRC | D248000-2g |
4'-Deoxyphlorizin |
4319-68-0 | 2g |
$ 200.00 | 2022-04-29 |
4'-Deoxyphlorizin Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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